N-(1-adamantylmethyl)-3-methoxy-2-naphthamide

• IUPAC Name: N-(1-adamantylmethyl)-3-methoxynaphthalene-2-carboxamide
• InChI: InChI=1S/C23H27NO2/c1-26-21-10-19-5-3-2-4-18(19)9-20(21)22(25)24-14-23-11-15-6-16(12-23)8-17(7-15)13-23/h2-5,9-10,15-17H,6-8,11-14H2,1H3,(H,24,25)
• InChI Key: NVGWYFKWFWOKDM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)NCC34CC5CC(C3)CC(C5)C4
• Molecular Formula: C23H27NO2
• Molecular Weight: 349.5 g/mol

Description

N-(1-adamantylmethyl)-3-methoxy-2-naphthamide belongs to a class of compounds that have been studied for various applications due to their unique chemical structure. The adamantane group, in particular, is known for its influence on the physical and chemical properties of molecules, including stability and interaction with biological systems.

Synthesis Analysis

The synthesis of related adamantyl-containing compounds typically involves catalytic coupling reactions, such as the Suzuki–Miyaura reaction, which allows for the formation of C–C bonds between adamantyl-substituted phenyls and naphthyl fragments. A key step in constructing the backbone of such molecules is the introduction of an adamantyl group to the aromatic ring, often achieved under mild conditions to preserve the integrity of sensitive functional groups (Milanese et al., 2011).

Molecular Structure Analysis

The molecular structure of adamantyl-substituted compounds reveals significant interactions, such as hydrophobic interactions, which are mainly attributed to the presence of the bulky adamantyl group. These interactions are crucial for the binding of such compounds to biological targets, including DNA (Milanese et al., 2011).

Chemical Reactions and Properties

Adamantyl-substituted compounds undergo various chemical reactions, including oxidative benzannulation, which can yield highly substituted aromatic systems. Such reactions are facilitated by the stability provided by the adamantyl group, allowing for the formation of complex molecular architectures under relatively mild conditions (Zhang et al., 2016).